Cas no 1806187-59-6 (3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethoxy and trifluoromethyl substituents, which enhance its electron-withdrawing properties and metabolic stability. The presence of an aminomethyl group at the 3-position and a hydroxyl group at the 4-position provides functional handles for further chemical modifications, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its unique substitution pattern contributes to potential bioactivity, particularly in the development of bioactive molecules targeting CNS or enzyme inhibition. The compound's structural features also suggest improved lipophilicity and binding affinity, making it valuable for medicinal chemistry applications.
3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine structure
1806187-59-6 structure
Product Name:3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
CAS No:1806187-59-6
MF:C8H6F6N2O2
MW:276.135862827301
CID:4833615
Update Time:2025-06-07

3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H6F6N2O2/c9-7(10,11)5-1-4(17)3(2-15)6(16-5)18-8(12,13)14/h1H,2,15H2,(H,16,17)
    • InChI Key: MDZOMBAYCCHJSD-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(CN)=C(N1)OC(F)(F)F)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 420
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.4

3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029093802-1g
3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
1806187-59-6 97%
1g
$1,490.00 2022-03-31

Additional information on 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806187-59-6) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is notable for its combination of a pyridine ring, an aminomethyl group, a hydroxyl group, and two trifluoromethyl groups. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for drug design and synthesis. The presence of the trifluoromethyl groups, in particular, imparts unique electronic and steric properties that can enhance the compound's pharmacological profile.

Recent studies have highlighted the potential of 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the development of anti-inflammatory drugs, which are crucial for managing conditions such as arthritis and other autoimmune disorders.

In addition to its anti-inflammatory properties, 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has also shown potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health (NIH) have indicated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral protein synthesis, thereby preventing the virus from replicating and spreading within host cells.

The pharmacokinetic properties of 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 3-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806187-59-6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as anti-inflammatory and antiviral treatments. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.

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